![molecular formula C16H20ClN3O3 B286954 4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide](/img/structure/B286954.png)
4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a psychoactive substance that acts as a full agonist at the CB1 receptor, which is the same receptor that is activated by THC, the primary psychoactive component of marijuana. JWH-018 has been used in scientific research to study the effects of cannabinoids on the body and brain.
Mechanism of Action
4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a full agonist at the CB1 receptor, which is the same receptor that is activated by THC. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, serotonin, and GABA. This activation of the CB1 receptor is responsible for the psychoactive effects of this compound, which include feelings of euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters that are associated with feelings of pleasure and well-being. This compound has also been shown to decrease the release of GABA, which is a neurotransmitter that is associated with anxiety and stress. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified for use in experiments. This compound is also a full agonist at the CB1 receptor, which makes it a useful tool for studying the effects of cannabinoids on the body and brain. However, one limitation of using this compound in lab experiments is that it is a psychoactive substance, which means that it can have unpredictable effects on the behavior of animals or humans that are used in experiments.
Future Directions
There are several future directions for research on 4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide and other synthetic cannabinoids. One area of research is the development of new synthetic cannabinoids that have different pharmacological properties than this compound. This could lead to the development of new drugs that have therapeutic uses in the treatment of various diseases. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the brain and body. This could help to determine the safety of these compounds for human use. Finally, research on synthetic cannabinoids could lead to a better understanding of the endocannabinoid system and its role in various physiological processes.
Synthesis Methods
4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is synthesized using a multi-step process that involves several chemical reactions. The starting material is 1,1-dimethylheptylamine, which is reacted with 4-chloro-3-methylbenzoyl chloride to form the intermediate compound 4-chloro-3-methyl-N-(1-methyl-1-oxoheptyl)benzamide. This intermediate is then reacted with 3,4-dimethoxyphenylacetic acid to form this compound.
Scientific Research Applications
4-chloro-N-(3,4-dimethoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been used in scientific research to study the effects of cannabinoids on the body and brain. It has been used to investigate the role of the endocannabinoid system in various physiological processes, including pain, appetite, and mood regulation. This compound has also been used to study the effects of cannabinoids on the immune system and to investigate the potential therapeutic uses of cannabinoids in the treatment of various diseases.
Properties
Molecular Formula |
C16H20ClN3O3 |
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Molecular Weight |
337.8 g/mol |
IUPAC Name |
4-chloro-N-(3,4-dimethoxyphenyl)-2-methyl-5-propylpyrazole-3-carboxamide |
InChI |
InChI=1S/C16H20ClN3O3/c1-5-6-11-14(17)15(20(2)19-11)16(21)18-10-7-8-12(22-3)13(9-10)23-4/h7-9H,5-6H2,1-4H3,(H,18,21) |
InChI Key |
NMSAWTLMQHGXGK-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC(=C(C=C2)OC)OC)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC(=C(C=C2)OC)OC)C |
Origin of Product |
United States |
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